Cas no 2229427-48-7 (5-1-(aminomethyl)cyclohexylthiophene-3-carbonitrile)

• Product Name: 5-1-(aminomethyl)cyclohexylthiophene-3-carbonitrile
• CAS No: 2229427-48-7
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• CID: 5791541
• PubChem ID: 165676040
• Update Time: 2025-06-09

5-1-(aminomethyl)cyclohexylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1751899
• 2229427-48-7
• 5-[1-(aminomethyl)cyclohexyl]thiophene-3-carbonitrile
• 5-1-(aminomethyl)cyclohexylthiophene-3-carbonitrile

• Inchi： 1S/C12H16N2S/c13-7-10-6-11(15-8-10)12(9-14)4-2-1-3-5-12/h6,8H,1-5,9,14H2
• InChI Key： YPWCVHBIMJWAOT-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C1(CN)CCCCC1

Computed Properties

• Exact Mass: 220.10341969g/mol
• Monoisotopic Mass: 220.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78Ų

Additional information on 5-1-(aminomethyl)cyclohexylthiophene-3-carbonitrile

Recent Advances in the Study of 5-1-(aminomethyl)cyclohexylthiophene-3-carbonitrile (CAS: 2229427-48-7)

The compound 5-1-(aminomethyl)cyclohexylthiophene-3-carbonitrile (CAS: 2229427-48-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of 5-1-(aminomethyl)cyclohexylthiophene-3-carbonitrile as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features, including the cyclohexylthiophene core and the aminomethyl functional group, make it a versatile scaffold for drug development. Researchers have successfully employed this compound in the design of inhibitors for kinases and other enzymes implicated in various diseases, such as cancer and inflammatory disorders.

One of the most notable advancements involves the optimization of synthetic routes to produce 5-1-(aminomethyl)cyclohexylthiophene-3-carbonitrile with high yield and purity. A recent publication in the Journal of Medicinal Chemistry detailed a streamlined, multi-step synthesis protocol that minimizes side reactions and improves overall efficiency. This development is expected to facilitate further research and scale-up production for preclinical studies.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated promising results. For instance, derivatives of 5-1-(aminomethyl)cyclohexylthiophene-3-carbonitrile have shown potent inhibitory effects against specific protein kinases involved in tumor proliferation. These findings were corroborated by molecular docking studies, which revealed strong binding interactions between the compound and the target enzymes. Additionally, the compound's pharmacokinetic properties, such as solubility and metabolic stability, have been evaluated, indicating its potential as a viable drug candidate.

Despite these encouraging results, challenges remain in the development of 5-1-(aminomethyl)cyclohexylthiophene-3-carbonitrile-based therapeutics. Issues such as off-target effects and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these aspects and advance the compound toward clinical trials.

In conclusion, 5-1-(aminomethyl)cyclohexylthiophene-3-carbonitrile (CAS: 2229427-48-7) represents a promising scaffold for the development of novel therapeutic agents. Continued research into its synthesis, biological activity, and clinical potential is essential to fully realize its applications in medicine. This brief underscores the importance of interdisciplinary collaboration and innovation in driving progress in the chemical biology and pharmaceutical fields.